Cas no 339174-47-9 (5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione)

• Product Name: 5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione
• CAS No: 339174-47-9
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 5940675
• PubChem ID: 2243878
• Update Time: 2025-05-22

5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[[4-(4-morpholinyl)phenyl]methylene]-
• CBMicro_019730
• AKOS000515983
• 5-(4-morpholinobenzylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
• HMS2650L19
• SMR000281147
• HMS1674K22
• MLS000711380
• 5-[(4-morpholin-4-ylphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• F0903-3829
• 5-{[4-(MORPHOLIN-4-YL)PHENYL]METHYLIDENE}-1,3-DIAZINANE-2,4,6-TRIONE
• CHEMBL1538870
• BIM-0019651.P001
• CCG-7763
• SCHEMBL22095992
• 339174-47-9

• Inchi： 1S/C15H15N3O4/c19-13-12(14(20)17-15(21)16-13)9-10-1-3-11(4-2-10)18-5-7-22-8-6-18/h1-4,9H,5-8H2,(H2,16,17,19,20,21)
• InChI Key： SQEVUYLZKJPAGZ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)/C(=C\C2=CC=C(N3CCOCC3)C=C2)/C(=O)N1

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• pka: 7.56±0.20(Predicted)

Additional information on 5-{4-(morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione

5-{4-(Morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione: A Comprehensive Overview

5-{4-(Morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione is a compound with the CAS number 339174-47-9, representing a unique chemical structure that has garnered attention in various scientific domains. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,3-diazinane ring system fused with a trione moiety. The presence of a morpholinyl group attached to the phenylmethylidene substituent introduces additional complexity and functionality to the molecule.

The synthesis of 5-{4-(Morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione involves multi-step organic reactions, often utilizing advanced methodologies such as condensation reactions and cyclization processes. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance the efficiency of these reactions.

One of the most significant applications of this compound lies in its potential as a biological active agent. Experimental data from recent studies suggest that 5-{4-(Morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione exhibits notable antimicrobial activity, particularly against gram-positive bacteria and certain fungal strains. This property makes it a promising candidate for the development of novel antimicrobial agents.

In addition to its biological applications, this compound has been investigated for its role in pharmaceutical chemistry. The trione moiety is known to participate in various biochemical interactions, potentially influencing enzyme activity and receptor binding. Recent research has focused on understanding the molecular mechanisms underlying these interactions using computational modeling techniques such as molecular docking and dynamics simulations.

The structural uniqueness of 5-{4-(Morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione also lends itself to applications in materials science. Its ability to form stable coordination complexes with metal ions has been explored for potential use in catalysis and sensor development. Furthermore, its thermal stability and optical properties make it a candidate for advanced materials such as organic semiconductors.

From a toxicological perspective, recent studies have evaluated the safety profile of this compound. Initial findings indicate that it demonstrates low toxicity in vitro and in vivo models; however, further long-term studies are required to fully assess its safety for human use.

In conclusion, 5-{4-(Morpholin-4-yl)phenylmethylidene}-1,3-diazinane-2,4,6-trione (CAS No: 339174-47-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological properties position it as a valuable asset in drug discovery and materials development. Continued research into its synthesis optimization and mechanistic understanding will undoubtedly unlock further potential applications.